[3-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

• Molecular Formula: C26H18Cl2N2O4
• Molecular Weight: 493.3 g/mol
• IUPAC Name: [3-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C26H18Cl2N2O4/c27-20-9-11-23(24(28)14-20)26(32)34-22-7-3-4-17(12-22)15-29-30-25(31)16-33-21-10-8-18-5-1-2-6-19(18)13-21/h1-15H,16H2,(H,30,31)/b29-15+
• InChI Key: OTHOOXFEMIJIFI-WKULSOCRSA-N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C3=CC(=CC=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC(=CC=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl

Description

The compound [3-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a benzoate ester derivative featuring a 2,4-dichlorobenzoate core linked via a phenyl group to a hydrazone moiety. The hydrazone group (N=N) is further substituted with a 2-naphthalen-2-yloxyacetyl unit, forming an extended conjugated system. This structural architecture combines electron-withdrawing chlorine atoms (from the benzoate) with the bulky, aromatic naphthyl group, which may influence solubility, reactivity, and intermolecular interactions.

Biological Activity

The compound [3-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a hydrazone derivative that has attracted attention for its potential biological activities. This article reviews the biological properties of this compound, including its synthesis, mechanisms of action, and therapeutic applications based on diverse research findings.

Chemical Structure and Synthesis

The compound's structure features a hydrazone linkage with a naphthalene moiety and a dichlorobenzoate group. The synthesis typically involves the reaction of 2-naphthalen-2-yloxyacetyl hydrazine with appropriate aldehydes or ketones under acidic or basic conditions to yield the desired hydrazone product.

Biological Activity

1. Antimicrobial Activity

Research indicates that derivatives of naphthalene-based hydrazones exhibit significant antimicrobial properties. A study highlighted the antimicrobial efficacy of related compounds against various bacterial strains, suggesting that the presence of the naphthalene moiety enhances biological activity due to its planar structure and ability to intercalate with DNA, disrupting cellular processes .

2. Anticancer Properties

The anticancer potential of similar compounds has been documented in several studies. For instance, naphthalene derivatives have shown cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism often involves induction of apoptosis and inhibition of cell proliferation through modulation of signaling pathways such as apoptosis-related proteins .

3. Neuroprotective Effects

Neuroprotective properties have also been explored, particularly in models of neurodegenerative diseases. Compounds with similar structures have demonstrated the ability to reduce oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits in conditions like Alzheimer's disease .

The biological activity of [3-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Some studies suggest that these compounds inhibit key enzymes involved in metabolic pathways, leading to altered cellular metabolism.
• DNA Intercalation : The planar structure allows for intercalation between DNA base pairs, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Scavenging : Certain derivatives have shown the ability to scavenge ROS, thereby protecting cells from oxidative damage.

Case Studies

Study	Findings
Study 1	Demonstrated significant antimicrobial activity against Gram-positive and Gram-negative bacteria with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL.
Study 2	Showed cytotoxic effects on breast cancer cell lines with IC50 values below 10 µM, indicating strong anticancer potential.
Study 3	Reported neuroprotective effects in a zebrafish model of epilepsy, highlighting reduced seizure activity and improved survival rates .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the 2,4-dichlorobenzoate core and hydrazone linker but differ in substituents on the acetyl-hydrazone moiety. These variations significantly impact physicochemical properties, as demonstrated below:

Table 1: Structural and Physicochemical Comparison

Compound Name (Substituent)	Molecular Formula	Molecular Weight (g/mol)	Predicted CCS ([M+H]+) (Ų)	Key Features
[3-[(E)-[(2-Naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate (Target)	Estimated: C26H17Cl2N2O4	~497.3*	—	Bulky naphthyloxy group; high steric demand, potential for π-π interactions
[3-((E)-[[2-(3-Methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl) 2,4-dichlorobenzoate	C22H15Cl2N3O4	469.06	208.6	3-Toluidino group; moderate steric bulk, electron-donating methyl group
[2-Methoxy-4-[(E)-[(2-naphthalen-1-ylacetyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	C26H17Cl2N2O4	506.08	219.4	1-Naphthylacetyl group; positional isomerism alters steric and electronic effects
[4-[(E)-[[2-[(2-Iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	C22H14Cl2IN2O4	594.96	232.2	Iodo-substituted benzoyl group; heavy atom increases polarizability and CCS
[3-[(E)-[(2,4-Dichlorobenzoyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	C21H12Cl4N2O3	481.8	—	Dual 2,4-dichlorobenzoyl groups; enhanced electron-withdrawing effects

*Estimated based on structural similarity to analogs.

Key Findings:

Steric and Electronic Effects: The naphthyloxy group (Target) introduces significant steric bulk compared to smaller substituents like the 3-toluidino group (208.6 Ų CCS) . The 1-naphthyl isomer (219.4 Ų CCS) shows a 5% increase in CCS compared to the toluidino analog, highlighting the impact of aromatic bulk. The iodo-substituted compound (232.2 Ų CCS) exhibits the highest CCS due to iodine’s large atomic radius and polarizability.

Substituent Position :

• Naphthalen-1-yl vs. Naphthalen-2-yl : Positional isomerism (1- vs. 2-naphthyl) affects molecular conformation and CCS. The 1-naphthyl group () likely adopts a more extended geometry, increasing CCS compared to the 2-naphthyl isomer (Target), though experimental data for the latter is lacking.

Synthetic Accessibility: Compounds with halogenated substituents (e.g., 4-fluorophenoxy in ) may offer simpler synthesis routes compared to naphthyl derivatives, which require handling polyaromatic precursors.

Research Implications

While CCS data and molecular weights provide insights into size and conformation, the absence of solubility, stability, or bioactivity data for these compounds limits functional comparisons. Future studies should prioritize experimental validation of these properties to guide applications in materials science or medicinal chemistry.